Cas no 1250959-35-3 (3-(1-benzothiophen-3-yl)methylazetidine)

3-(1-Benzothiophen-3-yl)methylazetidine is a heterocyclic compound featuring an azetidine ring linked to a benzothiophene moiety via a methylene bridge. This structure imparts unique electronic and steric properties, making it a valuable intermediate in pharmaceutical and agrochemical research. The azetidine ring contributes to conformational rigidity, while the benzothiophene group enhances aromatic interactions, potentially improving binding affinity in target applications. Its synthetic versatility allows for further functionalization, enabling the development of novel bioactive molecules. The compound’s balanced lipophilicity and moderate polarity enhance solubility, facilitating its use in diverse reaction conditions. These attributes make it a promising scaffold for drug discovery and material science applications.
3-(1-benzothiophen-3-yl)methylazetidine structure
1250959-35-3 structure
Product Name:3-(1-benzothiophen-3-yl)methylazetidine
CAS No:1250959-35-3
MF:C12H13NS
MW:203.30332159996
CID:6147507
PubChem ID:62700535
Update Time:2025-10-17

3-(1-benzothiophen-3-yl)methylazetidine Chemical and Physical Properties

Names and Identifiers

    • 3-(1-benzothiophen-3-yl)methylazetidine
    • EN300-1831100
    • 3-[(1-benzothiophen-3-yl)methyl]azetidine
    • AKOS011995432
    • 1250959-35-3
    • Inchi: 1S/C12H13NS/c1-2-4-12-11(3-1)10(8-14-12)5-9-6-13-7-9/h1-4,8-9,13H,5-7H2
    • InChI Key: DVAWKYSTCNYIHQ-UHFFFAOYSA-N
    • SMILES: S1C2C=CC=CC=2C(=C1)CC1CNC1

Computed Properties

  • Exact Mass: 203.07687059g/mol
  • Monoisotopic Mass: 203.07687059g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 203
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 40.3Ų

3-(1-benzothiophen-3-yl)methylazetidine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1831100-0.05g
3-[(1-benzothiophen-3-yl)methyl]azetidine
1250959-35-3
0.05g
$827.0 2023-09-19
Enamine
EN300-1831100-0.1g
3-[(1-benzothiophen-3-yl)methyl]azetidine
1250959-35-3
0.1g
$867.0 2023-09-19
Enamine
EN300-1831100-0.25g
3-[(1-benzothiophen-3-yl)methyl]azetidine
1250959-35-3
0.25g
$906.0 2023-09-19
Enamine
EN300-1831100-0.5g
3-[(1-benzothiophen-3-yl)methyl]azetidine
1250959-35-3
0.5g
$946.0 2023-09-19
Enamine
EN300-1831100-1.0g
3-[(1-benzothiophen-3-yl)methyl]azetidine
1250959-35-3
1g
$1599.0 2023-05-26
Enamine
EN300-1831100-2.5g
3-[(1-benzothiophen-3-yl)methyl]azetidine
1250959-35-3
2.5g
$1931.0 2023-09-19
Enamine
EN300-1831100-5.0g
3-[(1-benzothiophen-3-yl)methyl]azetidine
1250959-35-3
5g
$4641.0 2023-05-26
Enamine
EN300-1831100-10.0g
3-[(1-benzothiophen-3-yl)methyl]azetidine
1250959-35-3
10g
$6882.0 2023-05-26
Enamine
EN300-1831100-1g
3-[(1-benzothiophen-3-yl)methyl]azetidine
1250959-35-3
1g
$986.0 2023-09-19
Enamine
EN300-1831100-5g
3-[(1-benzothiophen-3-yl)methyl]azetidine
1250959-35-3
5g
$2858.0 2023-09-19

Additional information on 3-(1-benzothiophen-3-yl)methylazetidine

3-(1-Benzothiophen-3-yl)methylazetidine: A Comprehensive Overview

The compound 3-(1-benzothiophen-3-yl)methylazetidine, identified by the CAS number 1250959-35-3, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique structure, which combines the benzothiophene moiety with an azetidine ring. The benzothiophene group, a heterocyclic aromatic compound, is known for its stability and potential bioactivity, while the azetidine ring adds a four-membered cyclic structure that can influence the molecule's properties and reactivity.

Recent studies have highlighted the potential of benzothiophene derivatives in drug discovery, particularly in the development of anti-inflammatory and anticancer agents. The integration of the azetidine ring into this structure introduces new possibilities for enhancing the compound's pharmacokinetic properties, such as bioavailability and metabolic stability. Researchers have explored various synthetic routes to prepare this compound, including coupling reactions and cyclization processes, which have been optimized to improve yield and purity.

The pharmacological activity of 3-(1-benzothiophen-3-yl)methylazetidine has been investigated in several in vitro and in vivo models. Preliminary results suggest that this compound exhibits potent antioxidant activity, which could be beneficial in treating oxidative stress-related diseases. Additionally, its ability to modulate key cellular pathways involved in inflammation and apoptosis makes it a promising candidate for therapeutic applications.

In terms of synthesis, the construction of the azetidine ring is a critical step that requires precise control over reaction conditions. The use of transition metal catalysts, such as palladium complexes, has been shown to facilitate the formation of this ring with high efficiency. Furthermore, the substitution pattern on the benzothiophene ring plays a significant role in determining the overall reactivity and selectivity of the compound. Recent advancements in asymmetric synthesis have also enabled the preparation of enantiomerically enriched versions of this compound, which could be valuable for studying stereochemical effects in biological systems.

The application of computational chemistry techniques has provided deeper insights into the electronic structure and conformational preferences of 3-(1-benzothiophen-3-yl)methylazetidine. Molecular docking studies have revealed potential binding modes with key proteins involved in various disease pathways, further supporting its therapeutic potential. These findings have inspired further research into optimizing the compound's bioactivity through structural modifications.

In conclusion, 3-(1-benzothiophen-3-yl)methylazetidine represents a compelling example of how structural diversity can be leveraged to design novel bioactive molecules. With ongoing research focusing on its synthesis, characterization, and biological evaluation, this compound holds great promise for advancing drug development efforts in multiple therapeutic areas.

Recommended suppliers
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.